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Compound of Interest

Compound Name: Pyridine-4-boronic acid

Cat. No.: B027302

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for pyridine-4-boronic
acid (CAS No. 1692-15-5). The information is compiled from various Safety Data Sheets (SDS)
to ensure a comprehensive understanding of the compound's properties, hazards, and
handling procedures. This document is intended to be a crucial resource for laboratory
personnel and anyone involved in the handling and use of this compound in research and
development.

Chemical and Physical Properties

Pyridine-4-boronic acid is a white to off-white crystalline solid.[1] It is soluble in water and

polar organic solvents.[1] A summary of its key physical and chemical properties is presented
below.
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Property Value Reference
Molecular Formula CsHeBNO:2 [2][3]
Molecular Weight 122.92 g/mol [3]
Appearance White to off-white solid/light (4]
orange granular powder

Melting Point >300 °C [4115]
Boiling Point 308.8 + 34.0 °C (Predicted) [4]

pKa 7.59 £ 0.10 (Predicted) [1]

Log Pow (n-octanol/water) 0.416 [4]

Storage Temperature

0-6°C or -20°C

[1]5]

Hazard Identification and Classification

Pyridine-4-boronic acid is considered a hazardous substance. The GHS classifications

indicate that it can cause skin and eye irritation and may cause respiratory irritation.[3][6] It is
also classified as harmful if swallowed.[3][7]

Hazard Classification GHS Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A
Specific Target Organ Toxicity (Single
] o Category 3

Exposure), Respiratory Tract Irritation

Hazard Statements:

e H302: Harmful if swallowed.[3]

o H315: Causes skin irritation.[3][6]
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e H319: Causes serious eye irritation.[3][6]
o H335: May cause respiratory irritation.[3][6]

Toxicological Information

Detailed quantitative toxicological data for pyridine-4-boronic acid is largely unavailable in the
reviewed safety data sheets. The following table summarizes the available information.

Toxicity Endpoint Result Reference
Acute Toxicity No data available [4]
Skin Corrosion/Irritation No data available [4]

Serious Eye Damage/Eye

I No data available [4]
Irritation
Respiratory or Skin ]
N No data available [4]
Sensitisation
Germ Cell Mutagenicity No data available [4]

No component of this product
present at levels greater than
) o or equal to 0.1% is identified
Carcinogenicity ] [4]
as probable, possible or

confirmed human carcinogen

by IARC.
Reproductive Toxicity No data available [4]
Specific Target Organ Toxicity - ]

] No data available [4]

Single Exposure
Specific Target Organ Toxicity - )

No data available [4]
Repeated Exposure
Aspiration Hazard No data available [4]
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Experimental Protocols: General Methodologies for
Safety Assessment

While specific experimental protocols for pyridine-4-boronic acid were not provided in the
SDS, the following are general methodologies used to determine key safety parameters:

o Acute Oral Toxicity (LD50): This is typically determined using methods like the OECD Test
Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute
Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure). These studies
involve administering the substance to animals (usually rats) and observing mortality and
clinical signs over a set period.

» Skin Irritation: The potential for skin irritation is generally assessed using the OECD Test
Guideline 404 (Acute Dermal Irritation/Corrosion). This involves applying the substance to
the skin of an animal (typically a rabbit) and observing for signs of erythema and edema.

o Eye Irritation: The OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) is the standard
method for determining eye irritation potential. The substance is instilled into the eye of an
animal (usually a rabbit), and the eyes are examined for corneal opacity, iritis, and
conjunctivitis.

e Flash Point: The flash point can be determined using various methods, such as the
Cleveland Open Cup (COC) method (ASTM D92) or the Pensky-Martens Closed Cup
method (ASTM D93), depending on the physical state and expected flash point of the
substance.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of pyridine-4-boronic acid.

Handling:
e Avoid contact with skin and eyes.[2]

» Avoid formation of dust and aerosols.[2]
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e Use only in a well-ventilated area.[2][7]
e Wash hands thoroughly after handling.[7]

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[2][7]

Storage:

» Store in a cool, dry, and well-ventilated place.[6][8]
o Keep the container tightly closed.[2][7]

o Store locked up.[2][7]

e Incompatible materials include acids and strong bases.[7]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken:
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Exposure Route First-Aid Procedure Reference

Move the person into fresh air.
) If not breathing, give artificial
Inhalation o [21[4][7]
respiration. Consult a

physician.

Wash off with soap and plenty
Skin Contact of water. Consult a physician if  [2][4][7]

irritation occurs.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o [21[7]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

Rinse mouth with water. Never
give anything by mouth to an
) unconscious person. Call a
Ingestion [21[41[7]
POISON CENTER or
doctor/physician if you feel

unwell.

Accidental Release and Fire-Fighting Measures

Accidental Release:

Use personal protective equipment.[2]

Avoid dust formation.[2]

Ensure adequate ventilation.[2]

Sweep up and shovel the material.[4]

Keep in suitable, closed containers for disposal.[2][4]
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o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[2]
Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2][4][7]

o Specific Hazards: Hazardous combustion products include nitrogen oxides (NOXx), carbon
monoxide (CO), carbon dioxide (CO2), and oxides of boron.[7] Fine dust dispersed in air
may ignite.[7]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[2]141[7]

Logical Workflow for Spill Management

The following diagram illustrates a logical workflow for handling a spill of pyridine-4-boronic
acid in a laboratory setting.
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Pyridine-4-Boronic Acid Spill Response Workflow

Initial Response

Evacuate Immediate Area

\ 4

Alert Supervisor and Safety Officer

\ 4

Assess Spill Size and Hazard

Proceed with Cleanup

Cleanup ‘;rocedure

Don Appropriate PPE
(Gloves, Goggles, Respirator)

\ 4

Contain Spill with Inert Material

\

Carefully Sweep or Scoop Up Material

A 4

Place in a Labeled, Sealed Container

Decontaminatig 'n and Disposal

Decontaminate Spill Area

Dispose of Waste as Hazardous

Restock Spill Kit

\ 4

Document Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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